Cas no 2138433-74-4 (Bromomethanesulfinyl chloride)

• Product Name: Bromomethanesulfinyl chloride
• CAS No: 2138433-74-4
• MF: CH₂BrClOS
• MW: 177.447977542877
• CID: 6300029
• PubChem ID: 165872891
• Update Time: 2025-07-20

Bromomethanesulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-732227
• bromomethanesulfinyl chloride
• 2138433-74-4
• Bromomethanesulfinyl chloride

• Inchi： 1S/CH2BrClOS/c2-1-5(3)4/h1H2
• InChI Key： GVQVZHQPPQISQI-UHFFFAOYSA-N
• SMILES： BrCS(=O)Cl

Computed Properties

• Exact Mass: 175.86983g/mol
• Monoisotopic Mass: 175.86983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 46.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 36.3Ų

Additional information on Bromomethanesulfinyl chloride

Comprehensive Overview of Bromomethanesulfinyl Chloride (CAS No. 2138433-74-4): Properties, Applications, and Industry Insights

Bromomethanesulfinyl chloride (CAS No. 2138433-74-4) is a specialized organosulfur compound gaining attention in synthetic chemistry and pharmaceutical research. This sulfinyl chloride derivative exhibits unique reactivity due to the presence of both bromine and sulfinyl functional groups, making it a valuable intermediate for constructing complex molecular architectures. As researchers seek highly functionalized building blocks for drug discovery, compounds like Bromomethanesulfinyl chloride have become increasingly relevant in modern organic synthesis.

The molecular structure of CAS 2138433-74-4 features a sulfinyl chloride (–S(=O)Cl) group adjacent to a bromomethyl (–CH2Br) moiety, creating a versatile electrophilic center that participates in various nucleophilic substitution reactions. This dual functionality allows chemists to employ the compound in sequential transformation strategies, a topic frequently searched in synthetic chemistry forums and academic databases. Recent literature highlights its utility in asymmetric synthesis and chiral auxiliary preparation, addressing the growing demand for enantioselective methodologies.

In pharmaceutical applications, Bromomethanesulfinyl chloride serves as a precursor for sulfoxide-containing drugs, a structural motif present in several commercial medications. The sulfinyl group's ability to modulate hydrogen bonding capacity and metabolic stability makes derivatives of this compound particularly interesting for medicinal chemists. Current research trends, as reflected in search engine queries, focus on its potential in developing targeted protein degraders and covalent inhibitors, two rapidly evolving areas in drug discovery.

From a synthetic perspective, the compound's reactivity profile enables C–S bond formation under mild conditions, a feature frequently discussed in organic chemistry optimization searches. Its application in palladium-catalyzed cross-coupling reactions has been explored as researchers investigate more efficient methods for biaryl synthesis. The bromomethyl group's participation in radical-mediated transformations further expands the compound's utility in complex molecule construction.

Quality control of Bromomethanesulfinyl chloride requires careful analysis using HPLC purity assessment and spectroscopic characterization, topics commonly searched by quality assurance professionals. The compound typically appears as a colorless to pale yellow liquid at room temperature, with stability considerations that align with standard sulfinyl chloride handling protocols. Storage under inert atmosphere at controlled temperatures maintains its reactivity for extended periods.

Industrial scale production of CAS 2138433-74-4 involves specialized chlorosulfination processes, with recent innovations focusing on waste minimization and atom economy – key search terms in green chemistry initiatives. Manufacturers have developed improved purification techniques to meet the pharmaceutical industry's stringent requirements for low metal content intermediates, addressing a critical need in catalyst-sensitive reactions.

The safety profile of Bromomethanesulfinyl chloride requires standard personal protective equipment (PPE) and engineering controls common to reactive organosulfur compounds. Material safety data emphasize proper ventilation requirements and spill containment measures, with handling procedures similar to other sulfinylating agents used in research laboratories worldwide.

Emerging applications for 2138433-74-4 include its use in polymer modification and materials science, particularly for introducing sulfoxide functionalities into polymeric backbones. This aligns with current searches about functionalized polymers for specialty applications. The compound's potential in creating self-assembled monolayers (SAMs) has also attracted attention in surface chemistry research.

Regulatory aspects of Bromomethanesulfinyl chloride production and distribution follow standard chemical compliance frameworks, with particular attention to transportation classifications and storage compatibility – frequent search topics among logistics professionals. The compound's status as a non-controlled substance facilitates its use in international research collaborations while maintaining appropriate safety standards.

Future research directions for Bromomethanesulfinyl chloride may explore its potential in click chemistry applications and bioconjugation strategies, two areas generating significant search traffic in chemical biology. The compound's unique combination of reactivity and stability positions it well for innovative applications in chemical biology probes and diagnostic reagent development.